Cas no 1263060-20-3 (6-Bromo-3-fluoro-pyrazolo[1,5-a]pyrimidine)

• Product Name: 6-Bromo-3-fluoro-pyrazolo[1,5-a]pyrimidine
• CAS No: 1263060-20-3
• MF: C₆H₃BrFN₃
• MW: 216.010523080826
• CID: 5265804
• Update Time: 2026-03-09

6-Bromo-3-fluoro-pyrazolo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-3-fluoro-pyrazolo[1,5-a]pyrimidine
• Pyrazolo[1,5-a]pyrimidine, 6-bromo-3-fluoro-

• Inchi： 1S/C6H3BrFN3/c7-4-1-9-6-5(8)2-10-11(6)3-4/h1-3H
• InChI Key： FPCSARXNCOVYJO-UHFFFAOYSA-N
• SMILES： BrC1C=NC2=C(C=NN2C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 157
• XLogP3: 1.1
• Topological Polar Surface Area: 30.2

Additional information on 6-Bromo-3-fluoro-pyrazolo[1,5-a]pyrimidine

6-Bromo-3-fluoro-pyrazolo[1,5-a]pyrimidine: A Comprehensive Overview

The compound 6-Bromo-3-fluoro-pyrazolo[1,5-a]pyrimidine, identified by the CAS number 1263060-20-3, is a heterocyclic aromatic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyrazolopyrimidines, which are known for their unique structural features and diverse biological activities. The molecule consists of a pyrazolo[1,5-a]pyrimidine core with substituents at positions 3 and 6, specifically a fluorine atom and a bromine atom, respectively. These substituents play a crucial role in modulating the chemical and biological properties of the compound.

The synthesis of 6-Bromo-3-fluoro-pyrazolo[1,5-a]pyrimidine involves multi-step organic reactions, often utilizing advanced methodologies such as microwave-assisted synthesis or catalytic processes to enhance efficiency and yield. Recent studies have focused on optimizing these synthetic routes to improve scalability and reduce costs, making this compound more accessible for large-scale applications in drug discovery and material science.

One of the most promising applications of 6-Bromo-3-fluoro-pyrazolo[1,5-a]pyrimidine lies in its potential as a lead compound in drug development. Researchers have explored its activity against various therapeutic targets, including kinases, proteases, and other enzymes implicated in diseases such as cancer, inflammation, and infectious disorders. For instance, recent findings have highlighted its ability to inhibit specific kinase pathways involved in tumor growth and metastasis, suggesting its potential as an anti-cancer agent.

In addition to its pharmacological applications, this compound has also garnered attention in the field of materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as in the development of light-emitting diodes (LEDs) or solar cells. Recent studies have investigated its ability to act as a charge transport material in organic electronic devices, demonstrating promising results that could pave the way for its integration into next-generation technologies.

The structural versatility of 6-Bromo-3-fluoro-pyrazolo[1,5-a]pyrimidine allows for further functionalization to tailor its properties for specific applications. By modifying the substituents at positions 3 and 6 or introducing additional functional groups elsewhere on the molecule, researchers can explore new avenues for its utility in fields ranging from catalysis to sensor technology.

From an environmental standpoint, understanding the fate and behavior of CAS No 1263060-20-3 in various ecosystems is crucial for assessing its potential impact on human health and the environment. Recent studies have focused on determining its biodegradation pathways and toxicity profiles under different conditions. These investigations are essential for ensuring that any large-scale production or application of this compound adheres to safety standards and minimizes ecological risks.

In conclusion, 6-Bromo-3-fluoro-pyrazolo[1,5-a]pyrimidine, with its unique structure and diverse functional properties, represents a valuable compound with wide-ranging applications across multiple disciplines. As research continues to uncover new insights into its chemical behavior and biological effects, it is poised to play an increasingly important role in advancing both scientific knowledge and technological innovation.